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Compound of Interest

Compound Name: zinc,;ethenylbenzene

Cat. No.: B15448671

This document provides a comprehensive guide to the safe handling, use, and disposal of zinc
and ethenylbenzene (styrene) in a laboratory setting. The procedures outlined below are
designed to provide researchers, scientists, and drug development professionals with essential
safety and logistical information.

Chemical Hazard Summary

It is crucial to understand the primary hazards associated with zinc and ethenylbenzene before
handling them. While solid zinc is relatively stable, zinc powder presents a significant
flammability risk. Ethenylbenzene is a flammable liquid with multiple health hazards.
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Chemical GHS Hazard Pictograms Key Hazards

In its solid form, zinc is
Zinc (Solid/Bulk) No pictogram required considered nonhazardous.[1]

[2]

Flammable Solid.[3] Self-

heating; may catch fire.[4][5] In
Zinc (Powder/Dust) Flame contact with water, releases

flammable gases which may

ignite spontaneously.[1][4]

Highly flammable liquid and
vapor.[6][7][8][9] May be fatal if
swallowed and enters airways.
[6][7][8] Harmful if inhaled.[6]

[71[8] Causes skin and serious

Flame, Health Hazard,
Ethenylbenzene (Styrene) Exclamation Mark,

Environment S
eye irritation.[8][10] Suspected

of causing genetic defects and
cancer.[8][9][10]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.
The required equipment varies based on the chemical's physical form and the procedure being

performed.
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PPE Category

Zinc (Solid/Bulk)

Zinc (Powder/Dust)

Ethenylbenzene
(Styrene)

Eye / Face Protection

Safety glasses.

Chemical splash
goggles or dust-proof
goggles.[3][11][12]

Chemical splash
goggles and/or a full
face shield.[13]

Hand Protection

Standard laboratory

gloves (e.g., Nitrile)

are recommended to

prevent contact.[5][14]

Nitrile rubber gloves.
[4] Avoid skin contact.
[11]

Chemical-resistant
gloves (e.g., Viton™,
polyvinyl alcohol).[13]
[15] Nitrile provides
only short-term splash

protection.[15]

Body Protection

Lab coat.

Fully buttoned lab
coat.[4] Protective
clothing (e.g., Tyvek®)
may be required for

extensive handling.[3]

Lab coat (flame-
resistant
recommended), long
pants, and closed-toe
shoes.[15]

Respiratory Protection

Not normally required.

Required if dust is
generated and
ventilation is
inadequate. Use a
NIOSH-approved
respirator with an N95
particulate filter.[3][11]
[16]

Required if work is not
performed in a fume
hood or if ventilation is
insufficient. Use a
NIOSH-approved
supplied-air respirator.
[17](18]

Safe Handling and Operational Plan

Adherence to proper handling and storage procedures is essential for preventing accidents and

ensuring a safe laboratory environment.

Engineering Controls

» Ventilation: Always handle zinc powder and ethenylbenzene inside a certified chemical fume

hood to minimize inhalation exposure.[4][9][19] A local exhaust system is preferable for

ethenylbenzene.
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« Ignition Sources: When working with zinc powder or ethenylbenzene, ensure there are no
open flames, sparks, or hot surfaces nearby.[9][11] Use explosion-proof electrical and
ventilation equipment.[3][9]

 Static Discharge: Ground and bond all containers and transfer equipment when handling
ethenylbenzene to prevent static electricity buildup, which can ignite vapors.[7][9][10]

Handling Procedures

o Preparation: Designate a specific work area for handling these chemicals. Ensure an
eyewash station and safety shower are accessible.[12]

e Donning PPE: Put on all required PPE as specified in the table above before handling any
chemicals.

e Dispensing:
o Zinc Powder: Use non-sparking tools for handling.[3] Avoid creating dust clouds.

o Ethenylbenzene: Dispense the smallest quantity needed for the experiment. Keep the
container tightly closed when not in use.[20]

e Post-Handling:

o Wash hands and any exposed skin thoroughly with soap and water after handling is
complete.[3][12]

o Decontaminate the work surface and any equipment used.[20]

Storage Requirements

e Zinc (Solid and Powder): Store in a tightly closed, properly labeled container in a cool, dry,
well-ventilated area.[4][14][21] Store separately from incompatible materials such as strong
acids, bases, and water.[1][4][11]

o Ethenylbenzene: Store in a designated flammable liquids cabinet.[20] Keep the container
tightly closed and protected from sunlight.[7][9] Store away from oxidizers and other
incompatible materials.[22]
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Emergency and Disposal Plan
Spill Response Protocol

e Zinc Powder Spill:

o

Evacuate the immediate area and eliminate all ignition sources.[3]
o DO NOT USE WATER.[3]

o Wearing appropriate PPE, cover the spill with dry sand, dry earth, or another non-
combustible absorbent material.[3]

o Carefully sweep the material into a sealable, labeled container for hazardous waste
disposal.[1][3]

o Ventilate the area after cleanup is complete.[3]

» Ethenylbenzene Spill (<500 mL inside a fume hood):

o

Ensure all ignition sources are removed.[9]
o If trained, cover the spill with an inert absorbent material (e.g., vermiculite, sand).[9][15]

o Using non-sparking tools, collect the absorbed material into a sealed, labeled container for
hazardous waste.[9][15]

o For large spills, or any spill outside a fume hood, evacuate the lab, alert others, and
contact your institution's Environmental Health & Safety (EHS) department immediately.
[15][19]

First Aid

 Inhalation: Move the affected person to fresh air. If breathing is difficult, seek immediate
medical attention.[1][19]

« Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water for at least 15 minutes.[5][19]
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» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids. Seek medical attention.[1][5][19]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[1][5][19]

Waste Disposal Plan

o General: All waste containing zinc or ethenylbenzene must be treated as hazardous waste.
[31[4][15]

e Containerization:

o Collect liquid waste in a compatible, sealed, and clearly labeled hazardous waste
container.[4][20]

o Collect solid waste (including contaminated gloves, absorbent materials, and empty
containers) in a separate, sealed, and labeled container.[4][15]

» Disposal: Dispose of all waste in accordance with local, state, and federal regulations. This is
typically done through your institution's EHS department.[3][4][14] Never pour
ethenylbenzene down the drain.[9][23]

Quantitative Data Summary

The following tables provide key quantitative data for zinc and ethenylbenzene.

Physical and Chemical Properties
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Property Zinc Ethenylbenzene (Styrene)
CAS Number 7440-66-6 100-41-4

Molecular Formula Zn CsHs

Molecular Weight 65.38 g/mol 104.15 g/mol

Boiling Point 907 °C 145-146 °C[22]

Melting Point 419.5 °C -30.6 °C[22][23]

Flash Point N/A (Combustible Solid) 31 °CJ[23]

Specific Gravity 7.14 0.905[22]

Occupational Exposure Limits

Substance Basis TWA (8-hour) STEL (15-minute)
Zinc Oxide Fume ACGIH TLV 2 mg/m3 (Respirable) 10 mg/m3 (Respirable)
Zinc Oxide Fume OSHA PEL 5 mg/m3 (Fume) -

Ethenylbenzene ACGIH TLV 10 ppm 20 ppm
Ethenylbenzene OSHA PEL 100 ppm -

Ethenylbenzene NIOSH REL 50 ppm (215 mg/m3) 100 ppm (425 mg/m3)

Workflow and Safety Protocol Visualization

The following diagram illustrates the logical workflow for safely handling zinc and
ethenylbenzene, including the appropriate response to a spill.
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Caption: Workflow for safe chemical handling, cleanup, and emergency spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling
zinc;ethenylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1544867 1#personal-protective-equipment-for-
handling-zinc-ethenylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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